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Compound of Interest

Compound Name: 4-Chloro-2-methylaniline

Cat. No.: B164923

An In-depth Technical Document for Researchers, Scientists, and Drug Development
Professionals

This guide provides a detailed overview of the material safety data for 4-Chloro-2-
methylaniline (CAS: 95-69-2), a compound used as an intermediate in the manufacturing of
pesticides, pharmaceuticals, and dyes.[1] Also known by synonyms such as 4-Chloro-o-
toluidine and 2-Amino-5-chlorotoluene, this substance presents significant health and
environmental hazards that necessitate strict adherence to safety protocols in a laboratory and
industrial setting.[2][3] This document synthesizes critical data from various safety data sheets
to inform risk assessment, handling procedures, and emergency response.

Physical and Chemical Properties

4-Chloro-2-methylaniline is a gray to white solid, sometimes appearing as leaves from
alcohol, with a faint, fishy odor.[3][4][5] It is characterized by its limited solubility in water and a
density greater than water.[3][5]
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Property Value Source(s)
Molecular Formula C7HsCIN [41[6]
Molecular Weight 141.60 g/mol [7]
Appearance (.3ray to white solid with a weak Bl
fishy odor

Melting Point 24-30 °C [1][5]
Boiling Point 241 °C (at 760 Torr) [1][5]
Density 1.14-1.19 g/cm?3 (at 20-25 °C)  [1][7]
Flash Point 99 - 124 °C (closed cup) [7]
Autoignition Temperature 540 - 560 °C [6][7]
Vapor Density (Air=1) 4.9 [51[6]
Vapor Pressure 5.5 Pa (at 25 °C) [5]
Water Solubility 0.095 g/100 mL (at 25 °C) [5]
Refractive Index n20/D 1.583 [1]

Toxicological Profile

This compound is highly toxic if swallowed, inhaled, or in contact with skin.[7] It is classified as

a substance that may cause cancer and is suspected of causing genetic defects.[6][7] The

International Agency for Research on Cancer (IARC) has classified it as a Group 2A

carcinogen.[1] Exposure can lead to methemoglobinemia, a condition characterized by

chocolate-brown colored blood, headache, weakness, and cyanosis.[8][9]
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Classification/Rem

Parameter Value Source(s)
arks
Oral LD50 100 mg/kg (ATE) Toxic if swallowed [7]
Toxic in contact with
Dermal LD50 300 mg/kg (ATE) ) [7]
skin
Inhalation LC50/4h 0.5 mg/L (ATE) Toxic if inhaled [7]
Carcinogenicity Category 1B May cause cancer [6]
Germ Cell Suspected of causing
o Category 1B ) [6]
Mutagenicity genetic defects
Skin - Based on available
] o Not classified o [7]
Corrosion/Irritation data, criteria not met

o B Based on available
Eye Damage/Irritation Not classified o [7]
data, criteria not met

Ecotoxicity Data

4-Chloro-2-methylaniline is classified as very toxic to aquatic life, with long-lasting effects.[6]
[7] It is not readily biodegradable, indicating persistence in the environment. Release into
waterways and the environment must be strictly avoided.[1]

Parameter Value Species Exposure Time Source(s)

Daphnia magna

LC50 0.05 mg/L 48 hours
(Water flea)
Desmodesmus

EC50 2.20 - 6.30 mg/L subspicatus 72 hours

(Green algae)

Biodegradability 0% Aerobic 30 days
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Mandatory Visualizations: Workflows and Hazard

Classifications
Hazard Identification and GHS Classification

The following diagram outlines the primary hazard classifications for 4-Chloro-2-methylaniline
according to the Globally Harmonized System (GHS).

Hazard Categories

Acute: Category 1
Chronic: Category 1 H400, H410

Hazardous to the Aquatic Environment

4-Chloro-2-methylaniline (CAS: 95-69

Germ Cell Mutagenicity Category 1B H341

{GHS Hazard Classifications}

Category 1B H350

Carcinogenicity

Acute Toxicity (Oral, Dermal, Inhalation) Category 3 H301, H311, H331

Click to download full resolution via product page

Caption: GHS Hazard Profile for 4-Chloro-2-methylaniline.

Experimental Workflow: Safe Handling Protocol

Adherence to a strict handling protocol is essential to minimize exposure risk. This workflow

provides a logical sequence for laboratory personnel.
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Start: Obtain Special Instr@

Conduct Risk Assessment
(Review SDS)

'

Implement Engineering Controls
(Fume Hood, Ventilation)

Don Personal Protective Equipment (PPE)
- Nitrile Gloves

- Safety Goggles/Faceshield
- Lab Coat
- N95/P2 Respirator

Handle Substance
- Avoid dust generation
- Avoid contact and inhalation
- No eating, drinking, smoking

LN

Store Securely Decontaminate

] C;)g;ggﬁly \(,:Jgﬁ-evdeﬁglr:taggzrrea - Wash hands and skin thoroughly
, ary, - Clean work surfaces

- Store locked up l

Dispose as Hazardous Waste
(Follow official regulations)

Click to download full resolution via product page

Caption: Standard operating procedure for handling 4-Chloro-2-methylaniline.
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Emergency Protocol: First Aid Measures

Immediate and appropriate first aid is critical upon exposure. This diagram outlines the
necessary steps for different routes of exposure.

Exposure Occurs
e / AN \\\\
e / ~.

’ \,
> / < .
e Rolites of Expsgure AN
» 14 4 LY
Eye Comact| | Ingestion |

Inhalation | | Skin Contact
/ Immediate Ac[im

1. Move to fresh air. 1. Immediately remove all contaminated clothing. 1. Rinse cautiously with water for several minutes. 1. Rinse mouth.
2. Provide artificial respiration if not breathing. 2. Rinse skin with plenty of water/shower. 2. Remove contact lenses, if present. 2. Immediately call a POISON CENTER or doctor.
3. Call for a doctor. 3. Call a physician immediately. 3. Call an ophthalmologist. 3. Do NOT induce vomiting.

Show SDS to medical personnel Show SDS to medical personnel ~"Show SDS to medical personnel Show SDS to medical personnel
Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency first aid procedures following exposure.

Logical Relationship: Spill Response Workflow

An accidental release requires a systematic and cautious response to prevent exposure and
environmental contamination.
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Spill Detected

Evacuate Danger Area
Consult expert

'

Ensure Adequate Ventilation

'

Prevent Further Spread
- Cover drains
- Do not let product enter drains

Wear Full PPE

(SCBA, Protective Clothing)

Clean-up Procedure
- Pick up and arrange disposal
- Do not create dust
- Use spark-proof tools

'

Collect in Suitable, Closed Containers
for Disposal

:

Decontaminate Area

'

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Systematic workflow for managing an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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